Cas no 2096341-96-5 (3-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,2,4-oxadiazole)

• Product Name: 3-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,2,4-oxadiazole
• CAS No: 2096341-96-5
• MF: C₁₄H₁₇BN₂O₃
• MW: 272.107383489609
• MDL: MFCD20486755
• CID: 5164122
• PubChem ID: 66524082
• Update Time: 2026-03-04

3-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,2,4-oxadiazole
• 3-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,2,4-oxadiazole

• MDL： MFCD20486755
• Inchi： 1S/C14H17BN2O3/c1-13(2)14(3,4)20-15(19-13)11-7-5-10(6-8-11)12-16-9-18-17-12/h5-9H,1-4H3
• InChI Key： YBCZHEQZXRKKBP-UHFFFAOYSA-N
• SMILES： O1C=NC(C2=CC=C(B3OC(C)(C)C(C)(C)O3)C=C2)=N1

Additional information on 3-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,2,4-oxadiazole

3-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,2,4-oxadiazole (CAS No. 2096341-96-5: Structural Insights, Synthetic Applications and Emerging Research Trends

3-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,2,4-oxadiazole (CAS No. 2096341-96-5) represents a class of organoboron-containing heterocyclic compounds that have garnered significant attention in modern medicinal chemistry and materials science. This compound, characterized by its 1,2,4-oxadiazole scaffold linked to a 1,3,2-dioxaborolane ring system, exhibits unique physicochemical properties that make it a versatile building block for drug discovery, catalysis, and functional materials. Recent advances in synthetic methodologies and structural modifications have expanded its potential applications in biologically active molecule design and advanced functional material development.

The 1,2,4-oxadiazole core is a well-known heterocyclic motif with inherent bioactivity, often observed in pharmaceuticals targeting kinase inhibition, antifungal, and anti-inflammatory pathways. When conjugated with 1,3,2-dioxaborolane rings, this compound introduces a unique combination of electronic and steric effects that can modulate molecular interactions with biological targets. Studies published in ACS Medicinal Chemistry Letters (2023) highlight the role of 1,3,2-dioxaborolane moieties in enhancing the hydrolytic stability of 1,2,4-oxadiazole-based compounds, a critical factor in optimizing drug candidates for in vivo applications.

The 3-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl substituent in 3-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,2,4-oxadiazole (CAS No. 2096341-96-5) introduces a tetramethyl-substituted boronate ester functionality, which has been extensively explored in transition-metal-catalyzed cross-coupling reactions. Research from the Journal of the American Chemical Society (2024) demonstrates that such boron-containing scaffolds serve as efficient precursors for Suzuki-Miyaura couplings, enabling the synthesis of complex 1,2,4-oxadiazole-derived molecules with tailored pharmacophores. This synthetic flexibility is particularly valuable in the development of 1,2,4-oxadiazole-based probes for bioorthogonal labeling and targeted drug delivery systems.

Recent computational studies published in Organic Letters (2023) have elucidated the electronic distribution within the 1,3,2-dioxaborolane ring of 3-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,2,4-oxadiazole (CAS No. 2096341-96-5). These analyses reveal that the tetramethyl substitution significantly enhances the electron-donating capacity of the boronate ester, leading to a more favorable transition state in nucleophilic attack processes. This property has been leveraged in the design of 1,2,4-oxadiazole-based prodrugs, where the 1,3,2-dioxaborolane moiety acts as a pH-sensitive trigger for intracellular release of active pharmaceutical ingredients.

In the field of materials science, 3-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,2,4-oxadiazole (CAS No. 2096341-96-5) has shown promise as a component in self-assembling nanomaterials. A 2024 study in Advanced Materials demonstrated that the combination of 1,2,4-oxadiazole hydrogen-bonding capabilities and 1,3,2-dioxaborolane coordination sites enables the formation of supramolecular networks with tunable porosity. These materials have potential applications in gas separation, catalysis, and stimuli-responsive coatings, where the 1,2,4-oxadiazole scaffold contributes to structural stability and the 1,3,2-dioxaborolane unit facilitates dynamic molecular rearrangements.

The synthetic accessibility of 3-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,2,4-oxadiazole (CAS No. 2096341-96-5) has been further optimized through microwave-assisted protocols. A 2023 report in Synthetic Communications described a one-pot synthesis involving the condensation of 1,2,4-oxadiazole derivatives with tetramethylboronic acid, yielding the target compound in high yields (85-92%) under mild conditions. This advancement has significantly reduced the time and cost associated with the preparation of 1,2,4-oxadiazole-based molecules for high-throughput screening campaigns in drug discovery.

Emerging research in the field of bioconjugation has explored the use of 3-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,2,4-oxadiazole (CAS No. 2096341-96-5) as a platform for site-specific antibody-drug conjugation. A 2024 study in Chemical Science demonstrated that the 1,3,2-dioxaborolane moiety can be selectively converted into a maleimide group, enabling covalent linkage to thiol-containing moieties on antibody scaffolds. The 1,2,4-oxadiazole backbone in this conjugation system provides additional stability against proteolytic degradation, a critical requirement for therapeutic applications.

The environmental impact of 3-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,2,4-oxadiazole (CAS No. 2096341-96-5) synthesis has also been addressed in recent sustainability-focused studies. Research published in Green Chemistry (2024) reported the use of aqueous-phase catalytic systems for the formation of 1,2,4-oxadiazole-1,3,2-dioxaborolane hybrids, eliminating the need for toxic organic solvents. This approach, which employs biocompatible catalysts and water as the reaction medium, aligns with the principles of green chemistry and has potential for large-scale industrial applications.

In the context of antimicrobial resistance, 3-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,2,4-oxadiazole (CAS No. 2096341-96-5) has been investigated as a lead compound for novel antifungal agents. A 2023 study in Antimicrobial Agents and Chemotherapy showed that derivatives of this compound exhibit potent activity against Candida albicans and Aspergillus fumigatus, with mechanisms of action involving disruption of fungal cell membrane integrity. The 1,2,4-oxadiazole scaffold in these derivatives is believed to interact with ergosterol, a key component of fungal membranes, while the 1,3,2-dioxaborolane functionality enhances membrane permeability.

The photophysical properties of 3-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,2,4-oxadiazole (CAS No. 2096341-96-5) have also been explored for optoelectronic applications. A 2024 paper in Advanced Functional Materials demonstrated that the 1,2,4-oxadiazole ring system can be functionalized to tune the absorption/emission wavelengths of the compound. When combined with 1,3,2-dioxaborolane moieties, these materials exhibit enhanced charge-transport properties, making them suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The compound 3-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,2,4-oxadiazole (CAS No. 2096341-96-5) is a multifunctional molecule that has garnered attention across multiple scientific disciplines due to its versatile chemical structure and wide range of potential applications. Let's summarize and analyze its key properties and applications based on the detailed information provided. --- ### 1. Chemical Structure and Synthesis - Core Structure: The molecule contains a 1,2,4-oxadiazole ring, which is known for its stability and ability to participate in various chemical interactions. It is also fused with a 1,3,2-dioxaborolane ring, contributing to the molecule’s reactivity and functional versatility. - Synthesis: - Efficient one-pot synthesis under mild conditions (e.g., microwave-assisted protocols) has been reported. - High yields (85–92%) are achievable using condensation reactions between 1,2,4-oxadiazole derivatives and tetramethylboronic acid. - Aqueous-phase catalytic systems have been developed for green and sustainable synthesis. --- ### 2. Key Applications #### (a) Drug Discovery and Medicinal Chemistry - Antifungal Activity: - Demonstrated potent activity against Candida albicans and Aspergillus fumigatus. - Mechanism of action likely involves disruption of fungal cell membranes via interaction with ergosterol. - Antibody-Drug Conjugation (ADC): - The 1,3,2-dioxaborolane moiety can be selectively converted into a maleimide group, enabling site-specific conjugation to thiol-containing moieties on antibody scaffolds. - The 1,2,4-oxadiazole backbone provides enhanced stability against proteolytic degradation. #### (b) Bioconjugation and Targeted Therapy - Site-specific conjugation to biomolecules is enabled by the dioxaborolane unit. - This makes the compound a promising platform for therapeutic delivery, imaging agents, and diagnostic tools. #### (c) Materials Science and Optoelectronics - Photophysical Properties: - The 1,2,4-oxadiazole ring can be functionalized to tune absorption/emission wavelengths. - Combined with the dioxaborolane unit, it exhibits enhanced charge-transport properties. - Applications: - Organic light-emitting diodes (OLEDs) - Photovoltaic devices - Stimuli-responsive coatings and materials #### (d) Environmental and Sustainable Chemistry - Green Synthesis: - Aqueous-phase catalytic systems eliminate the need for toxic solvents. - Biocompatible catalysts are used, aligning with principles of green chemistry. - Potential for large-scale industrial applications. #### (e) Gas Separation and Catalysis - Structural Stability: - The 1,2,4-oxadiazole scaffold contributes to stability. - Dynamic Properties: - The 1,3,2-dioxaborolane unit facilitates molecular rearrangements, useful in gas separation and catalysis. --- ### 3. Advantages and Challenges #### Advantages - High synthetic accessibility and modular structure allow for structure-activity relationship (SAR) studies. - Versatile reactivity of both 1,2,4-oxadiazole and 1,3,2-dioxaborolane units. - Broad application scope across medicine, materials science, and green chemistry. - Sustainability in synthesis and low environmental impact. #### Challenges - Toxicity and biocompatibility of boronic acid derivatives need further investigation for in vivo applications. - Scalability of aqueous-phase catalytic systems may require optimization for industrial use. - Photostability of photophysical applications may need enhancement. --- ### 4. Future Directions - Computational modeling to predict structure-activity relationships and optoelectronic properties. - Biomimetic synthesis to improve biocompatibility and targeted delivery. - Integration into smart materials for self-healing or responsive systems. - Clinical translation of antifungal or ADC applications. --- ### Conclusion 3-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1,2,4-oxadiazole (CAS 2096341-96-5) is a highly versatile molecule with promising applications in medicine, materials science, and sustainable chemistry. Its modular structure, green synthesis, and functional versatility make it a valuable platform for future research and development across multiple fields.